Cas no 400877-89-6 (3,4,6-trimethylthieno2,3-bpyridine-2-carboxylic Acid)

3,4,6-Trimethylthieno[2,3-b]pyridine-2-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused thienopyridine core. Its structural features, including the methyl substituents at the 3, 4, and 6 positions, contribute to its unique electronic and steric properties, making it a valuable intermediate in organic synthesis and medicinal chemistry. The compound’s carboxylic acid functionality allows for further derivatization, enabling applications in the development of pharmaceuticals, agrochemicals, and functional materials. Its rigid polycyclic framework enhances stability, while the electron-rich thiophene ring may facilitate participation in cross-coupling reactions. This compound is particularly useful in the design of bioactive molecules due to its potential for targeted interactions with biological systems.

3,4,6-trimethylthieno2,3-bpyridine-2-carboxylic Acid structure

400877-89-6 structure

Product Name:3,4,6-trimethylthieno2,3-bpyridine-2-carboxylic Acid

CAS No:400877-89-6

MF:C₁₁H₁₁NO₂S

MW:221.275541543961

MDL:MFCD02656571

CID:3109284

PubChem ID:16227327

Update Time:2025-05-28

3,4,6-trimethylthieno2,3-bpyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

- 3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid
- Z212050240
- MFCD02656571
- 3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylicacid
- SY171691
- 400877-89-6
- G44866
- AKOS001295522
- CS-0242847
- EN300-25607
- 3,4,6-trimethylthieno2,3-bpyridine-2-carboxylic Acid
- MDL： MFCD02656571
- Inchi： 1S/C11H11NO2S/c1-5-4-6(2)12-10-8(5)7(3)9(15-10)11(13)14/h4H,1-3H3,(H,13,14)
- InChI Key： QAGQDZRYEZEPNX-UHFFFAOYSA-N
- SMILES： S1C(C(=O)O)=C(C)C2C1=NC(C)=CC=2C

Computed Properties

Exact Mass: 221.05104977Da
Monoisotopic Mass: 221.05104977Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 78.4Å²

3,4,6-trimethylthieno2,3-bpyridine-2-carboxylic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM469949-1g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95%+	1g	$***	2023-05-30
Enamine	EN300-25607-0.05g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	0.05g	$88.0	2025-02-20
Enamine	EN300-25607-0.1g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	0.1g	$132.0	2025-02-20
Enamine	EN300-25607-0.25g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	0.25g	$188.0	2025-02-20
Enamine	EN300-25607-0.5g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	0.5g	$353.0	2025-02-20
Enamine	EN300-25607-1.0g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	1.0g	$470.0	2025-02-20
Enamine	EN300-25607-2.5g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	2.5g	$923.0	2025-02-20
Enamine	EN300-25607-5.0g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	5.0g	$1364.0	2025-02-20
Enamine	EN300-25607-10.0g	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic acid	400877-89-6	95.0%	10.0g	$2024.0	2025-02-20
TRC	B537385-25mg	3,4,6-trimethylthieno[2,3-b]pyridine-2-carboxylic Acid	400877-89-6		25mg	$ 70.00	2022-06-07